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Introduction

Lithium salts, including lithium bicarbonate, are of significant interest in various fields,
including pharmaceuticals and materials science. Accurate quantification of lithium in solution is
crucial for process control, quality assurance, and research applications. Inductively Coupled
Plasma - Optical Emission Spectrometry (ICP-OES) is a robust and widely used analytical
technique for the precise determination of elemental composition in a variety of samples.[1]
This application note provides a detailed protocol for the quantification of lithium in agqueous
solutions, with a special consideration for solutions containing bicarbonate.

Principle of ICP-OES for Lithium Analysis

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is an analytical
technique used to determine the elemental composition of a sample.[2] The core principle
involves the introduction of a liquid sample, in the form of an aerosol, into a high-temperature
argon plasma (6,000-10,000 K).[1][2] The intense heat of the plasma excites the atoms of the
elements within the sample, causing them to move to higher energy levels. As these excited
atoms return to their ground state, they emit light at specific wavelengths characteristic of each
element.[3] The intensity of the emitted light at a particular wavelength is directly proportional to
the concentration of that element in the sample.[2][3] The instrument's optical system
separates these wavelengths, and a detector measures their intensities to quantify the
elemental concentrations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1260176?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260176?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. uwlab.webhosting.cals.wisc.edu [uwlab.webhosting.cals.wisc.edu]

2. drawellanalytical.com [drawellanalytical.com]

3. agilent.com [agilent.com]

 To cite this document: BenchChem. [Application Note: Quantification of Lithium in Aqueous
Bicarbonate Solutions by ICP-OES]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260176#quantification-of-lithium-bicarbonate-in-
solution-by-icp-oes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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